![molecular formula C22H21BrN2 B4844078 (4-bromo-3-methylphenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine](/img/structure/B4844078.png)
(4-bromo-3-methylphenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine
Overview
Description
(4-bromo-3-methylphenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine is a chemical compound that has gained significant attention in scientific research. This compound has potential applications in various fields, including medicinal chemistry, drug discovery, and material science.
Mechanism of Action
The mechanism of action of (4-bromo-3-methylphenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine is not yet fully understood. However, it is believed that the compound interacts with DNA and other biomolecules in cells, leading to changes in their structure and function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (4-bromo-3-methylphenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine are still under investigation. However, studies have shown that the compound has potential as a therapeutic agent for cancer and other diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (4-bromo-3-methylphenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine in lab experiments is its high purity and stability. However, its low solubility in water can be a limitation for some applications.
Future Directions
There are several future directions for research on (4-bromo-3-methylphenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine. These include investigating its potential as a therapeutic agent for cancer and other diseases, exploring its use in photovoltaic devices, and studying its interactions with DNA and other biomolecules in cells. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.
Scientific Research Applications
The compound (4-bromo-3-methylphenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine has various scientific research applications. It has been studied for its potential use as a fluorescent probe for detecting DNA damage. It has also been investigated for its potential use in photovoltaic devices due to its excellent electron-transporting properties.
properties
IUPAC Name |
4-bromo-N-[(9-ethylcarbazol-3-yl)methyl]-3-methylaniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21BrN2/c1-3-25-21-7-5-4-6-18(21)19-13-16(8-11-22(19)25)14-24-17-9-10-20(23)15(2)12-17/h4-13,24H,3,14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQKKGRODHHTJHH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)CNC3=CC(=C(C=C3)Br)C)C4=CC=CC=C41 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21BrN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-N-[(9-ethyl-9H-carbazol-3-yl)methyl]-3-methylaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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